Cas no 685837-26-7 (N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide)

• Product Name: N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide
• CAS No: 685837-26-7
• MF: C₁₇H₂₂N₄O₄S
• MW: 378.445982456207
• CID: 6302779
• PubChem ID: 4100357
• Update Time: 2025-11-07

N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide
• N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide
• N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-[(2-methylpiperidin-1-yl)sulfonyl]benzamide
• 685837-26-7
• EU-0021075
• F0593-0038
• AKOS024585656

• Inchi： 1S/C17H22N4O4S/c1-3-15-19-20-17(25-15)18-16(22)13-7-9-14(10-8-13)26(23,24)21-11-5-4-6-12(21)2/h7-10,12H,3-6,11H2,1-2H3,(H,18,20,22)
• InChI Key： YJMZJHSDQBTVEW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NN=C(CC)O2)=O)=CC=1)(N1CCCCC1C)(=O)=O

Computed Properties

• Exact Mass: 378.13617637g/mol
• Monoisotopic Mass: 378.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide

Comprehensive Overview of N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide (CAS No. 685837-26-7)

N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide (CAS No. 685837-26-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including an oxadiazole ring, a sulfonylbenzamide moiety, and a methylpiperidine substituent, making it a versatile candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of enzymatic activity, aligning with current trends in targeted therapy and precision medicine.

The structural complexity of N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide offers insights into modern medicinal chemistry design principles. The 1,3,4-oxadiazole scaffold is known for its metabolic stability and bioisosteric properties, often replacing ester or amide functionalities in drug candidates. Meanwhile, the sulfonamide group enhances binding affinity to biological targets, a feature exploited in FDA-approved drugs like sulfa antibiotics and COX-2 inhibitors. These attributes make CAS No. 685837-26-7 a compelling subject for computational chemistry studies and QSAR modeling, addressing frequent user queries about "structure-activity relationships in drug design."

Recent literature highlights the compound's relevance in addressing drug resistance, a hot topic in oncology and infectious disease research. The 2-methylpiperidine component may contribute to improved blood-brain barrier penetration, sparking investigations into neurological applications—a frequent search term among neuroscientists. Analytical methods for characterizing this compound, such as HPLC purity analysis and LC-MS quantification, are also widely discussed, reflecting laboratory professionals' interest in quality control protocols for novel chemical entities.

From a synthetic chemistry perspective, the preparation of 685837-26-7 involves multi-step organic transformations including heterocycle formation and sulfonylation reactions. Process chemists frequently search for optimized synthetic routes that improve yield while minimizing environmental impact—an aspect that aligns with growing interest in green chemistry principles. The compound's stability under various pH conditions and thermal properties are additional technical parameters often investigated, addressing common questions about compound storage and handling best practices in research settings.

The patent landscape surrounding N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide reveals its potential across multiple therapeutic areas. Intellectual property searches show applications ranging from inflammatory disease modulation to metabolic disorder interventions—topics generating substantial traffic in medical databases. This broad applicability stems from the molecule's ability to interact with diverse biological targets while maintaining favorable ADME profiles (Absorption, Distribution, Metabolism, Excretion), a key consideration in contemporary drug development workflows.

Emerging computational approaches like molecular docking and free energy calculations have been employed to predict the compound's binding modes with various enzymes. These in silico methods, frequently searched by computational biologists, help rationalize observed biological activities and guide structural optimization. The presence of both hydrogen bond acceptors (oxadiazole and sulfonyl groups) and hydrophobic elements (methylpiperidine) creates interesting possibilities for molecular recognition studies—a subject of numerous academic publications and conference presentations.

Quality assurance aspects of CAS No. 685837-26-7 remain crucial for research reproducibility. Analytical chemists often inquire about proper NMR characterization techniques and chromatographic separation methods for this compound. The presence of multiple stereocenters (particularly in the piperidine ring) raises questions about chiral purity assessment—a technical challenge frequently discussed in pharmaceutical forums. Standardized protocols for reference material preparation are therefore essential for ensuring reliable biological screening results.

In the context of preclinical research, this compound's physicochemical properties warrant careful evaluation. Parameters like logP (partition coefficient) and aqueous solubility directly impact formulation development—a recurring concern in early-stage drug discovery queries. The balance between lipophilicity (contributed by the ethyl-oxadiazole) and polarity (from the sulfonamide) makes 685837-26-7 an interesting case study for property-based drug design seminars and workshops.

Future research directions for N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide may explore its potential in combination therapies—a trending topic in cancer treatment strategies. The molecule's modular structure also allows for systematic structure-activity relationship (SAR) investigations through analog synthesis, addressing medicinal chemists' frequent searches for "scaffold hopping strategies." Additionally, its possible role in allosteric modulation of protein targets presents another avenue for investigation, reflecting growing interest in non-orthosteric binding sites among pharmacologists.

As the pharmaceutical industry increasingly focuses on targeted drug delivery, the physicochemical characteristics of 685837-26-7 may inform nanoparticle formulation approaches. Researchers examining "improved bioavailability strategies" for similar compounds often investigate prodrug derivatization of the sulfonamide group or oxadiazole ring—technical discussions commonly found in drug formulation literature. These developments align with market demands for more efficient and specific therapeutic interventions across multiple disease areas.